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For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical overview of the methodologies used to
determine the carbon content of lignite, often referred to as brown coal. As the lowest rank of
coal, lignite's unique properties, including high moisture and volatile matter content,
necessitate precise analytical techniques for its characterization. Understanding its carbon
composition is critical for applications ranging from energy generation to its potential use as a
source of humic substances and other organic compounds.

Overview of Lignite and its Carbon Content

Lignite is a soft, brown, combustible sedimentary rock formed from naturally compressed peat.
[1] It is considered the lowest rank of coal due to its relatively low heat content and high
moisture content, which can be as high as 75%.[1][2] The carbon content of lignite varies
significantly depending on the basis of measurement. On an "as-received" basis, which
includes inherent moisture and mineral matter, the carbon content is typically between 25%
and 35%.[1][3] However, on a "dry, ash-free" basis, this value increases substantially to a range
of 60% to 70%.[1][2][4]

The process of coalification, where peat is subjected to increased temperature and pressure
over geological time, concentrates the carbon content by driving off moisture and volatile
matter.[4] Lignite represents an early stage in this process, distinguishing it from higher-rank
coals like bituminous and anthracite.[4][5]
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Data Presentation: Comparative Carbon Content of Coal
Ranks

The following table summarizes the typical carbon content across different ranks of coal,
illustrating lignite's position in the coalification series.[3][5]

Typical Carbon Content Typical Carbon Content
Coal Rank ]

(%) (As-Received) (%) (Dry, Ash-Free)
Lignite 25 - 35[1][3] 60 - 70[1][2][4]
Sub-bituminous 35 - 45[3] 70 - 76[5]
Bituminous 45 - 86[3] 76 - 86[5]
Anthracite 86 - 97[3] > 92[2]

Key Experimental Protocols for Carbon
Determination

Two primary methods are employed for the analysis of coal: proximate analysis and ultimate
analysis. While proximate analysis provides an empirical estimate of different components,
ultimate analysis determines the specific elemental composition, including the total carbon
content.

Proximate Analysis

Proximate analysis separates the components of lignite into four groups: moisture, volatile
matter, ash, and fixed carbon.[6][7] The "fixed carbon" value is an estimate of the solid
combustible material left after volatile matter is driven off and is different from the total
elemental carbon.[6][8] This analysis is crucial for understanding the combustion characteristics
of the fuel.[6]

Experimental Protocol (Based on ASTM D3172 / D7582):[6][9][10]

e Moisture Content:
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o A known mass (approximately 1 gram) of a powdered lignite sample is heated in a
controlled oven to a temperature between 104°C and 110°C.[11]

o The sample is heated until a constant mass is achieved.

o The loss in mass is calculated as the percentage of moisture content.[11]

e Volatile Matter:
o The dried sample from the moisture test is placed in a crucible with a lid.
o lItis then heated in a muffle furnace at 950 = 20°C for exactly 7 minutes.[8]

o The crucible is cooled, and the loss in mass is recorded. This loss, corrected for the
moisture content, represents the volatile matter.

e Ash Content:

o The residue from the volatile matter test is heated in the furnace without a lid at a
temperature of 700-750°C.

o Heating continues until a constant mass is achieved, indicating that all combustible
material has been burned off.

o The remaining inorganic residue is weighed and reported as the ash percentage.
o Fixed Carbon:

o Fixed carbon is not determined directly. It is calculated by subtracting the sum of the
percentages of moisture, volatile matter, and ash from 100.[6]

o Formula: Fixed Carbon (%) = 100 - (% Moisture + % Volatile Matter + % Ash)

Typical Proximate Analysis Data for Lignite:
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Component Typical Range (%) (As-Received Basis)
Moisture 30 - 55[12]

Volatile Matter 25 - 35 (Calculated from dry basis)

Ash 6 - 20[4]

Fixed Carbon 20 - 35[12]

Experimental Workflow: Proximate Analysis

Workflow for Proximate Analysis of Lignite
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Caption: Experimental workflow for the proximate analysis of lignite.

Ultimate Analysis

Ultimate analysis provides a more fundamental chemical characterization by determining the
weight percentages of the primary elements: carbon (C), hydrogen (H), nitrogen (N), sulfur (S),
and oxygen (0O).[13][14] This method gives the total carbon content of the lignite, which
includes carbon in both the fixed and volatile components.

Experimental Protocol (Based on ASTM D3176 / D5373):[15]
e Carbon (C) and Hydrogen (H) Determination:

o A known mass of the powdered lignite sample is combusted in a controlled stream of pure
oxygen at a high temperature (e.g., 1350°C).[15]
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o This process converts all carbon to carbon dioxide (COz) and all hydrogen to water (H20).

o The resulting gases are passed through absorbers. The increase in the mass of the H20
absorber (e.g., magnesium perchlorate) and the CO2 absorber (e.g., sodium hydroxide on
a non-fibrous silicate) is measured.

o The percentages of C and H in the original sample are calculated from these mass
increases.

o Nitrogen (N) Determination (Kjeldahl Method):[16]

o A known mass of lignite is digested with concentrated sulfuric acid, converting the
nitrogen into ammonium sulfate.[16]

o The solution is then made alkaline with sodium hydroxide, liberating ammonia gas.
o The ammonia is distilled and absorbed in a standard acid solution.

o The amount of absorbed ammonia is determined by titration, from which the percentage of
nitrogen is calculated.[16]

e Sulfur (S) Determination:
o A known mass of lignite is combusted in an oxygen atmosphere.[15]
o The sulfur is converted to sulfur dioxide (SO2).

o The concentration of SOz in the resulting gas is measured, typically using an infrared (IR)
absorption detector.[15]

e Oxygen (O) Determination:

o Oxygen is determined by difference, after accounting for all other components determined
through ultimate and proximate analysis.

o Formula: Oxygen (%) = 100 - (%C + %H + %N + %S + %Ash)

Typical Ultimate Analysis Data for Lignite (Dry, Ash-Free Basis):
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Element Typical Range (%)
Carbon 60 - 75

Hydrogen 6.0-6.5

Nitrogen 1.0-2.0

Sulfur 0.5-3.0

Oxygen 15-25

Experimental Workflow: Ultimate Analysis
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Workflow for Ultimate Analysis of Lignite
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Caption: Experimental workflow for the ultimate analysis of lignite.

Logical Relationship of Analytical Methods

Proximate and ultimate analyses are complementary techniques that provide a comprehensive
profile of lignite. Ultimate analysis gives the precise total carbon content, while proximate
analysis offers insights into its behavior during thermal processing. The ash content determined
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in the proximate analysis is a required value for the "by difference" calculation of oxygen in the
ultimate analysis.

Relationship Between Lignite Analysis Methods
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Caption: Interrelation of proximate and ultimate analysis for lignite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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